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Compound of Interest

Compound Name: 4-Bromophenyl dichlorophosphate

Cat. No.: B1603538

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for 4-
Bromophenyl dichlorophosphate (CAS No. 19430-76-3), a chemical intermediate used in
organic and pharmaceutical synthesis. The information presented is compiled from publicly
available Safety Data Sheets (SDS) and chemical databases. It is intended to inform
researchers, scientists, and drug development professionals on the potential hazards,
handling, and emergency procedures associated with this compound.

Chemical and Physical Properties

A summary of the known physical and chemical properties of 4-Bromophenyl
dichlorophosphate is presented in Table 1. It is important to note that some physical data are
not readily available in published literature.
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Property Value Source
Molecular Formula C6H4BrCI202P Alfa Chemistry
Molecular Weight 289.88 g/mol Alfa Chemistry
Appearance C.:olf)rless or light-yellow clear Suzhou Health Chemicals Co.,
liquid Ltd.[1]
Boiling Point 98-102 °C Alfa Chemistry
Melting Point 98-102°C Alfa Chemistry
Density 1.811+0.06 g/cm3 Alfa Chemistry
Solubility Not available AK Scientific, Inc.
Vapor Pressure Not available AK Scientific, Inc.
Flash Point Not available AK Scientific, Inc.

Hazard Identification and Classification

4-Bromophenyl dichlorophosphate is classified as a hazardous substance. The GHS

classification and associated hazard statements are summarized in Table 2.

Classification Code Statement
Skin Irritation H315 Causes skin irritation
Serious Eye Irritation H319 Causes serious eye irritation

Specific target organ toxicity —
single exposure (Respiratory H335

system)

May cause respiratory irritation

Signal Word: Warning.

Pictogram:

lwialt text
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Toxicological Information

Specific quantitative toxicological data, such as LD50 (lethal dose, 50%) and LC50 (lethal
concentration, 50%), for 4-Bromophenyl dichlorophosphate are not available in the reviewed
public literature. However, as an organophosphorus compound, it is prudent to handle it with
care, as many compounds in this class are known to be neurotoxic.[2][3]

Routes of Exposure: Inhalation, eye contact, skin contact, ingestion.

Symptoms of Exposure:

Skin Contact: May result in inflammation, itching, scaling, reddening, blistering, pain, or
dryness.

Eye Contact: May cause redness, pain, or severe eye damage. Inflammation of the eye is
characterized by redness, watering, and itching.

Inhalation: May cause irritation of the lungs and respiratory system.

Ingestion: Ingestion may be harmful, though specific data is unavailable.

Experimental Protocols for Hazard Assessment

Detailed experimental protocols for the safety assessment of 4-Bromophenyl
dichlorophosphate are not publicly available. However, standardized guidelines for assessing
skin and eye irritation are well-established. For instance, the OECD Guideline for the Testing of
Chemicals No. 404 outlines the procedure for acute dermal irritation/corrosion studies, typically
using albino rabbits.[4][5][6] This method involves applying the test substance to the skin and
observing for signs of erythema and edema over a period of time.[4][5][6] Similarly, acute eye
irritation studies follow standardized protocols to assess the potential for a substance to cause
ocular damage.[7][8]

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize the risk of exposure to 4-
Bromophenyl dichlorophosphate.

Handling:
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e Avoid contact with skin, eyes, and personal clothing.

e Wash hands thoroughly after handling.

e Avoid breathing fumes.

o Use only with adequate ventilation.

o Wear suitable protective clothing, gloves, and eye/face protection.
o Keep away from sources of ignition.

e Minimize dust generation and accumulation.

Storage:

Store in a tightly-closed container when not in use.

Store in a cool, dry, well-ventilated area away from incompatible substances.

Keep away from sources of ignition.

For long-term storage, maintain in a cool, dry place.

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling 4-Bromophenyl
dichlorophosphate:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1603538?utm_src=pdf-body
https://www.benchchem.com/product/b1603538?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

PPE

Recommendation

Eye/Face Protection

Wear safety glasses with side-shields or

goggles.

Skin Protection

Wear protective gloves and clothing to prevent

skin contact.

Respiratory Protection

Use a NIOSH-approved respirator with an
appropriate cartridge for organic vapors and

acid gases if ventilation is inadequate.

First Aid Measures

In case of exposure, the following first aid measures should be taken:

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration. If breathing is difficult,

give oxygen. Obtain medical aid.

Skin Contact

Immediately flush skin with running water for at
least 15 minutes while removing contaminated
clothing and shoes. Obtain medical aid

immediately.

Eye Contact

Immediately flush open eyes with running water
for at least 15 minutes. Obtain medical aid

immediately.

Ingestion

Do NOT induce vomiting without medical
advice. Rinse mouth with water. Never
administer anything by mouth to an unconscious

person. Obtain medical aid immediately.

Stability and Reactivity

Chemical Stability: Stable under recommended temperatures and pressures.
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Conditions to Avoid: Dust generation.
Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Carbon oxides, Hydrogen bromide, Hydrogen chloride,

Phosphorus oxides.

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 4-Bromophenyl
dichlorophosphate, from hazard identification to emergency response.

Click to download full resolution via product page
Safety Workflow Diagram

Conclusion

4-Bromophenyl dichlorophosphate is a hazardous chemical that requires careful handling
and adherence to safety protocols. While specific quantitative toxicological data are lacking in
the public domain, the qualitative information available indicates that it is a skin, eye, and
respiratory irritant. Researchers, scientists, and drug development professionals should
implement the control measures and be prepared for emergency situations as outlined in this
guide to ensure a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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